4-(2-methoxyphenoxy)-N-(4-methoxyphenyl)benzenesulfonamide

• IUPAC Name: 4-(2-methoxyphenoxy)-N-(4-methoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C20H19NO5S/c1-24-16-9-7-15(8-10-16)21-27(22,23)18-13-11-17(12-14-18)26-20-6-4-3-5-19(20)25-2/h3-14,21H,1-2H3
• InChI Key: HGEFDJRJGOMKLU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NS(=O)(=O)C2=CC=C(C=C2)OC3=CC=CC=C3OC
• Molecular Formula: C20H19NO5S
• Molecular Weight: 385.4 g/mol

Description

The compound “4-(2-methoxyphenoxy)-N-(4-methoxyphenyl)benzenesulfonamide” is a complex organic molecule. It contains several functional groups including methoxy groups (-OCH3), a sulfonamide group (-SO2NH2), and aromatic rings (benzene rings). These functional groups and the overall structure of the molecule suggest that it could have interesting chemical properties and potential applications.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a benzenesulfonamide core with methoxyphenyl and methoxyphenoxy substituents. The presence of these groups would likely result in a planar or near-planar molecule due to the conjugated pi system in the aromatic rings.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the electron-donating methoxy groups and the electron-withdrawing sulfonamide group. This could make the molecule susceptible to electrophilic aromatic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of polar functional groups and aromatic rings could result in a relatively high boiling point and melting point. The compound is likely to be soluble in polar solvents due to the presence of the polar sulfonamide group and the methoxy groups.

Mechanism of Action

Without specific context or additional information, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would depend on its interactions with biological targets, which could be proteins, enzymes, or other biomolecules.

Future Directions

The potential applications of this compound would depend on its physical, chemical, and biological properties. It could be of interest in the field of medicinal chemistry, where sulfonamide derivatives have been studied for their potential as therapeutic agents.